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Compound of Interest

Compound Name: 2-(2-Bromophenoxy)benzaldehyde

Cat. No.: B13744254

Get Quote

Executive Summary & Chemical Identity
2-(2-Bromophenoxy)benzaldehyde is a specialized bi-aryl intermediate used primarily in the

synthesis of tricyclic heterocycles, specifically dibenz[b,f]oxepines, which are foundational

scaffolds for various antipsychotic and antidepressant pharmaceuticals.[1]

Unlike commodity chemicals, this intermediate presents a dual-risk profile: chemical instability

(aldehyde oxidation) and biological reactivity (electrophilic aromatic substitution and Schiff base

formation).[1] This guide transcends the standard Safety Data Sheet (SDS) by integrating

handling protocols with the molecule's specific reactivity profile.

Physiochemical Profile
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Property Specification / Data Technical Note

CAS Number 1020959-71-0
Verify on container; often

confused with para-isomers.[1]

Molecular Formula C₁₃H₉BrO₂ MW: 277.11 g/mol

Structure
Ortho-substituted diphenyl

ether

Steric twist prevents efficient

crystal packing.[1]

Physical State Off-white solid or viscous oil

Para-isomers are high-melting

solids (69-73°C); this ortho

isomer has a lower melting

range due to steric hindrance.

[1]

Solubility DCM, THF, Ethyl Acetate

Poor water solubility.[1]

Lipophilic nature facilitates skin

permeation.[1]

Stability Air Sensitive

The aldehyde group oxidizes

to 2-(2-bromophenoxy)benzoic

acid upon air exposure.[1]

Hazard Assessment & Toxicology (The "Why")
Standard SDS codes (H315, H319, H335) are insufficient for research planning. We must

understand the mechanism of toxicity to implement effective controls.

Mechanistic Toxicology[1]
Protein Binding (Sensitization Risk): The aldehyde moiety is an electrophile capable of

reacting with amine groups on lysine residues in skin proteins (Schiff base formation). This

creates a hapten-carrier complex, leading to potential allergic contact dermatitis.[1]

Mucosal Irritation: As a halogenated benzaldehyde derivative, the compound activates

TRPA1 channels in the respiratory tract, causing severe irritation if dust or aerosols are

inhaled.
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Systemic Uptake: The diphenyl ether backbone is highly lipophilic (LogP > 3.5 est.), allowing

rapid dermal absorption.

GHS Classification & Signal Word: WARNING[1]
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Operational Handling Protocols (The "How")
Expertise Note: The primary failure mode with this compound is not acute toxicity, but yield loss

due to oxidation and cross-contamination.

The "Inert-First" Weighing Protocol
Because the aldehyde oxidizes to the carboxylic acid, "air-free" handling is required to maintain

stoichiometry in subsequent metal-catalyzed cross-couplings (e.g., intramolecular Ullmann or

Pd-catalyzed cyclization).[1]

Receipt: Do not open the manufacturer's seal outside a glovebox or inert gas manifold.

Aliquot: If a glovebox is unavailable, use a Schlenk line technique. Purge the receiving flask

with Argon (heavier than air, provides a blanket) before transfer.

Solvent Choice: Use anhydrous, degassed solvents (THF or Toluene). Dissolved oxygen in

reagent-grade solvents will degrade the aldehyde within hours.[1]

PPE Selection Logic (Self-Validating)
Gloves: Standard nitrile gloves (4 mil) offer <15 minutes protection against halogenated

aromatics in solution.

Protocol: Use Double-gloving (Nitrile over Laminate/PE) for prolonged handling or when

dissolving in DCM.[1]
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Respiratory: If the substance is an oil/solid, N95 is insufficient for vapors. Use a P100/OV

(Organic Vapor) cartridge if working outside a fume hood (not recommended).

Visual Workflow: Handling Decision Matrix
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Figure 1: Decision matrix for handling 2-(2-Bromophenoxy)benzaldehyde to ensure operator

safety and chemical integrity.

Synthesis Context & Utility
Understanding the destination of the molecule aids in safety planning. This compound is a

"tethered" intermediate.[1][2]

Primary Reaction: Intramolecular ring closure.[1]

Reagents Involved: Often requires strong bases (KOtBu, NaH) or transition metal catalysts

(Pd(OAc)₂, CuI).

Safety Implication: The reaction mixture will likely be more reactive than the starting material.

Ensure the waste stream is compatible with heavy metals (Cu/Pd) and organohalogens.

Reaction Pathway Visualization[1]
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Figure 2: The primary synthetic utility involves intramolecular cyclization, releasing HBr

equivalents (neutralized by base).[1][3][4][5][6][7]

Emergency Response & Waste Disposal
Spill Response

Evacuate: If >5g is spilled outside a hood, evacuate the immediate area to allow aerosols to

settle.

Neutralize: Do not use water (immiscible). Use a solid absorbent (Vermiculite or activated

carbon).
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Decontaminate: Clean surfaces with an ethanolic soap solution.[1] The ethanol helps

solubilize the lipophilic residue; soap emulsifies it.

Waste Disposal Streams
Stream A (Halogenated Organic): This is the ONLY correct stream. Do not mix with non-

halogenated solvents (acetone/methanol waste) as this increases disposal costs and

complicates incineration.

Stream B (Aqueous): Only for the aqueous extraction layer (after verifying no organic phase

remains).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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